Cas no 164231-02-1 (9,19-Cyclolanost-24-en-21-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-22,28-dihydroxy-, (3β,4β)- (9CI))

• Product Name: 9,19-Cyclolanost-24-en-21-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-22,28-dihydroxy-, (3β,4β)- (9CI)
• CAS No: 164231-02-1
• MF: C₄₈H₇₈O₁₈
• MW: 943.122137546539
• CID: 191277
• Update Time: 2024-03-01

9,19-Cyclolanost-24-en-21-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-22,28-dihydroxy-, (3β,4β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• ThalictosideV
• 6)]-b-D-glucopyranosyl)oxy]-22,28-dihydroxy-,(3b,4b)- (9CI)
• Thalictoside V
• CID 101920420
• 9,19-Cyclolanost-24-en-21-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-22,28-dihydroxy-, (3β,4β)- (9CI)

• Inchi： 1S/C48H78O18/c1-21(2)8-9-25(50)30(40(59)60)24-12-14-46(7)28-11-10-27-44(5,20-49)29(13-15-47(27)19-48(28,47)17-16-45(24,46)6)65-43-39(66-42-38(58)35(55)32(52)23(4)63-42)36(56)33(53)26(64-43)18-61-41-37(57)34(54)31(51)22(3)62-41/h8,22-39,41-43,49-58H,9-20H2,1-7H3,(H,59,60)/t22-,23+,24+,25?,26+,27-,28+,29+,30?,31+,32+,33-,34-,35-,36+,37?,38-,39?,41-,42+,43+,44-,45-,46-,47-,48-/m1/s1
• InChI Key： NNRUGCURQNHDND-YNDGQEERSA-N
• SMILES： O([C@H]1C([C@H]([C@@H]([C@H](CO[C@H]2C([C@@H]([C@H]([C@@H](C)O2)O)O)O)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]23[C@@H]([C@@]1(C)CO)CC[C@H]1[C@@]4(C)CC[C@@H](C(C(=O)O)C(C/C=C(\C)/C)O)[C@@]4(C)CC[C@]21C3

Computed Properties

• Exact Mass: 942.519
• Monoisotopic Mass: 942.519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 13
• Complexity: 1780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 295

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 1044.8±65.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides